9-methyl-6-[3-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)pyrrolidin-1-yl]-9H-purine

• IUPAC Name: 9-methyl-6-[3-[[6-(trifluoromethyl)pyridin-2-yl]oxymethyl]pyrrolidin-1-yl]purine
• InChI: InChI=1S/C17H17F3N6O/c1-25-10-23-14-15(25)21-9-22-16(14)26-6-5-11(7-26)8-27-13-4-2-3-12(24-13)17(18,19)20/h2-4,9-11H,5-8H2,1H3
• InChI Key: NHVCXUJZTDNEPS-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1N=CN=C2N3CCC(C3)COC4=CC=CC(=N4)C(F)(F)F
• Molecular Formula: C17H17F3N6O
• Molecular Weight: 378.4 g/mol
• CAS No.: 2548988-81-2

Description

9-Methyl-6-[3-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)pyrrolidin-1-yl]-9H-purine is a purine derivative characterized by a methyl group at position 9 and a complex substituent at position 6. The position 6 substituent consists of a pyrrolidine ring (a five-membered nitrogen-containing heterocycle) functionalized with a hydroxymethyl group linked via an ether bond to a 6-(trifluoromethyl)pyridin-2-yl moiety. The compound’s structural complexity suggests applications in medicinal chemistry, particularly in targeting enzymes or receptors where purine analogs are active.

Biological Activity

The compound 9-methyl-6-[3-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)pyrrolidin-1-yl]-9H-purine (CAS Number: 2741911-68-0) is a complex organic molecule that has garnered attention for its potential biological activities. This article delves into its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{18}H_{18}F_3N_7$ with a molecular weight of 389.4 g/mol. The presence of a trifluoromethyl group and a pyridine moiety contributes to its unique chemical properties, enhancing lipophilicity and potentially influencing biological interactions.

The biological activity of this compound is primarily attributed to its ability to interact with specific receptors and enzymes within biological systems. The trifluoromethyl group enhances the compound's penetration through cell membranes, allowing it to engage with intracellular targets effectively.

Antimicrobial Activity

Recent studies have evaluated the antimicrobial properties of similar compounds containing pyridine and purine structures. For instance, molecular docking studies have indicated significant binding affinities towards penicillin-binding proteins (PBPs), which are crucial for bacterial cell wall synthesis. The compound demonstrated a binding energy of $-7.3\text{ kcal mol}$ with PBPb, suggesting strong potential as an antibacterial agent .

Anticancer Properties

Compounds with similar purine structures have also been investigated for their anticancer effects. A study highlighted the role of purines in inhibiting cancer cell proliferation through modulation of signaling pathways involved in cell growth and apoptosis. The structural similarity to known anticancer agents suggests that this compound may exhibit similar properties, warranting further investigation .

Case Studies

Study	Findings
Antimicrobial Evaluation	The compound showed promising results against Gram-positive and Gram-negative bacteria, with inhibition zones comparable to standard antibiotics like ciprofloxacin .
Molecular Docking Analysis	Binding affinities were assessed against various targets, revealing multiple hydrogen bonds and hydrophobic interactions with key amino acids in target proteins .
In Vitro Anticancer Activity	Preliminary tests indicated that derivatives of this compound could inhibit the growth of various cancer cell lines, suggesting potential therapeutic applications in oncology .

Comparison with Similar Compounds

The following analysis compares the target compound with structurally related purine derivatives, focusing on substituent effects, synthetic challenges, and inferred biological implications.

Structural Comparison

A structural comparison of key purine derivatives is summarized in Table 1.

Table 1: Structural Comparison of Purine Derivatives

Compound Name/ID	Position 6 Substituent	Position 9 Substituent	Core Structure	Key Features	Reference
Target Compound	3-({[6-(Trifluoromethyl)pyridin-2-yl]oxy}methyl)pyrrolidin-1-yl	Methyl	Purine	Trifluoromethylpyridine-pyrrolidine ether, methyl at 9	-
8,9-Diallyl-6-(piperidin-1-yl)-9H-purine (71)	Piperidin-1-yl	Allyl (also at position 8)	Purine	Allyl groups at 8/9, six-membered piperidine at 6; synthetic challenges noted
(E)-9-(But-2-en-1-yl)-6-chloro-9H-purine	Chloro	But-2-en-1-yl	Purine	Chloro at 6, allyl at 9; used in rearrangement studies
9-(2,5-Dimethylpyrrol-1-yl)-6-(methylsulfanyl)-9H-purine	Methylsulfanyl	2,5-Dimethylpyrrol-1-yl	Purine	Methylsulfanyl (electron-rich) at 6; dimethylpyrrole at 9
3d (from )	Pyrrolidin-1-yl	-	Purine	Trifluoromethylstyryl at 8, pyrrolidine at 6; styryl enhances conjugation

Substituent Effects

• Position 6 Substituents: The target compound’s 6-substituent combines a pyrrolidine ring with a trifluoromethylpyridine ether, offering both conformational flexibility (from pyrrolidine) and electron-withdrawing properties (from CF₃-pyridine). In contrast, compound 71 (piperidin-1-yl) uses a six-membered piperidine ring, which may confer different steric and electronic profiles . Compound 3d (pyrrolidin-1-yl) lacks the pyridine ether but includes a styryl group at position 8, which could enhance π-π stacking interactions in biological targets .

• Position 9 Substituents :

  • The target compound’s methyl group is simpler and less sterically demanding than the 2,5-dimethylpyrrole in or the allyl/butenyl groups in and . Smaller substituents at position 9 may improve solubility or reduce metabolic degradation .